Cas no 59953-93-4 ((2E)-3-4-(prop-2-en-1-yloxy)phenylprop-2-enoic acid)

• Product Name: (2E)-3-4-(prop-2-en-1-yloxy)phenylprop-2-enoic acid
• CAS No: 59953-93-4
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• MDL: MFCD02366638
• CID: 4655666
• PubChem ID: 1991424
• Update Time: 2025-07-09

(2E)-3-4-(prop-2-en-1-yloxy)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[4-(2-propen-1-yloxy)phenyl]-, (2E)-
• (e)-3-(4-(Allyloxy)phenyl)acrylic acid
• (2E)-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enoic acid
• (2E)-3-4-(prop-2-en-1-yloxy)phenylprop-2-enoic acid

• MDL： MFCD02366638
• Inchi： 1S/C12H12O3/c1-2-9-15-11-6-3-10(4-7-11)5-8-12(13)14/h2-8H,1,9H2,(H,13,14)/b8-5+
• InChI Key： BDQXWLNXUBMIEG-VMPITWQZSA-N
• SMILES： C(O)(=O)/C=C/C1=CC=C(OCC=C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on (2E)-3-4-(prop-2-en-1-yloxy)phenylprop-2-enoic acid

Comprehensive Overview of (2E)-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enoic acid (CAS No. 59953-93-4): Properties, Applications, and Innovations

(2E)-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enoic acid, with the CAS number 59953-93-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This cinnamic acid derivative is characterized by its unique molecular structure, featuring a propenyloxy substituent on the phenyl ring, which enhances its reactivity and potential applications. The compound's E-configuration (trans-form) is critical for its biological activity, making it a subject of interest for drug development and functional material design.

In recent years, the demand for bioactive cinnamic acid derivatives has surged due to their roles as antioxidants, anti-inflammatory agents, and UV filters. Researchers have explored 59953-93-4 for its potential in cosmeceuticals, leveraging its ability to scavenge free radicals and mitigate oxidative stress—a hot topic in skincare formulations. Additionally, its photostability and chromophore properties make it a candidate for organic electronics, such as OLEDs and solar cells, aligning with the global push for sustainable technologies.

The synthesis of (2E)-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enoic acid typically involves a Wittig reaction or Knoevenagel condensation, followed by purification via column chromatography. Its solubility in polar organic solvents like DMSO and ethanol facilitates its incorporation into various formulations. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, a critical factor for pharmaceutical-grade applications.

From an industrial perspective, CAS 59953-93-4 is often discussed in the context of green chemistry. Innovations in catalytic processes and solvent-free reactions aim to reduce the environmental footprint of its production. This aligns with the growing consumer demand for eco-friendly ingredients, a trend dominating search queries in the chemical and cosmetic sectors.

Despite its promise, challenges remain in scaling up the synthesis of 59953-93-4 while maintaining cost efficiency. Researchers are investigating enzymatic catalysis and microwave-assisted synthesis to address these hurdles. Such advancements could unlock broader applications in nutraceuticals and functional foods, where cinnamic acid derivatives are valued for their health benefits.

In conclusion, (2E)-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enoic acid represents a versatile compound at the intersection of chemistry and innovation. Its multifaceted properties cater to cutting-edge industries, from personal care to renewable energy, making it a compelling subject for ongoing research and commercial exploration.